SBI-0640756
Description
SBI-0640756（SBI-756） is a first-in-class inhibitor that targets eIF4G1 and disrupts the eIF4F complex. SBI-756 also suppressed AKT and NF-κB signaling. 1) SBI-756 inhibited the growth of NRAS, BRAF, and NF1-mutant melanomas . 2) SBI-756 attenuates resistance to BRAFi and inhibits NRAS- and NF1-mutant melanomas. 3) SBI-756 delayed the onset and reduced the incidence of Nras/Ink4a melanomas .
Scientific Research Applications
Sustainable Biosphere Initiative: Ecological Research Agenda
The Sustainable Biosphere Initiative (SBI) by the Ecological Society of America focuses on the role of ecological science in managing Earth's resources and maintaining life support systems. It identifies research priorities in global change, biological diversity, and sustainable ecological systems, highlighting the need for interdisciplinary collaboration and improved communication of ecological knowledge (Lubchenco et al., 1991).
Scientific Business Intelligence in Drug Discovery
The application of Scientific Business Intelligence (SBI) in drug discovery, as explored by Varma-O'Brien et al., demonstrates how workflow technologies and data pipelining improve productivity, decision-making, and research efficiency. The integration of modeling, simulations, and informatics software with open scientific platforms facilitates informed decisions in a clinical or scientific organization (Varma-O'Brien et al., 2008).
Ecological Research for Sustainability
Costanza highlights the relevance of ecological research, as identified in the SBI document, for achieving sustainability. This research transcends traditional ecology, requiring broad, interdisciplinary efforts to address scientific uncertainties and effectively integrate science into environmental policy (Costanza, 1993).
SBI for Simulation-Based Inference
Tejero-Cantero et al. discuss the use of SBI (Simulation-Based Inference) for modeling empirical phenomena using stochastic simulators. SBI aims to identify high probability regions of parameter space that explain observed data, quantifying parameter uncertainty. This is particularly applicable when model simulations are possible, but likelihood evaluations are not feasible (Tejero-Cantero et al., 2020).
Research-Based Intervention in Education
Jitendra et al. evaluated the effectiveness of a research-based intervention, schema-based instruction (SBI), on students’ proportional problem solving. SBI focuses on the mathematical structure of problems and uses schematic diagrams for problem representation, enhancing students' problem-solving skills (Jitendra et al., 2015).
Knowledge Spillovers in Scientific Papers
Audretsch et al. explored knowledge spillovers and the output of scientific papers from U.S. Small Business Innovation Research (SBIR) projects. They found that university involvement in SBIR projects leads to more scientific papers, especially when an individual from the university originally developed the technology pursued by the firm (Audretsch et al., 2019).
Social Business Intelligence: Research Directions
Gioti et al. reviewed the emerging discipline of Social Business Intelligence (SBI), which combines business intelligence and social media. They emphasized the potential of user-generated content in social media as a source of information supporting a wide range of business activities (Gioti et al., 2018).
properties
Molecular Formula |
C23H14ClFN2O2 |
|---|---|
Molecular Weight |
404.82 |
Origin of Product |
United States |
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